N-(5-chloro-2-ethoxybenzyl)-N-methyl-3-(4-methyl-1,3-thiazol-5-yl)propanamide

• IUPAC Name: N-[(5-chloro-2-ethoxyphenyl)methyl]-N-methyl-3-(4-methyl-1,3-thiazol-5-yl)propanamide
• InChI: InChI=1S/C17H21ClN2O2S/c1-4-22-15-6-5-14(18)9-13(15)10-20(3)17(21)8-7-16-12(2)19-11-23-16/h5-6,9,11H,4,7-8,10H2,1-3H3
• InChI Key: DRXJHSXCCSCEHX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Cl)CN(C)C(=O)CCC2=C(N=CS2)C
• Molecular Formula: C17H21ClN2O2S
• Molecular Weight: 352.9 g/mol

Description

N-(5-chloro-2-ethoxybenzyl)-N-methyl-3-(4-methyl-1,3-thiazol-5-yl)propanamide is a useful research compound. Its molecular formula is C17H21ClN2O2S and its molecular weight is 352.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 352.1012268 g/mol and the complexity rating of the compound is 386. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Recent studies have focused on the synthesis and detailed characterization of novel compounds containing similar structural motifs to "N-(5-chloro-2-ethoxybenzyl)-N-methyl-3-(4-methyl-1,3-thiazol-5-yl)propanamide". These efforts aim to expand the chemical space and understand the structure-activity relationships of such molecules. For example, research by Pişkin et al. (2020) introduced new zinc phthalocyanine derivatives with potential application in photodynamic therapy for cancer treatment, highlighting the role of specific functional groups in determining the photosensitizing efficiency of these compounds (Pişkin, Canpolat, & Öztürk, 2020).

Biological Evaluation

The biological evaluation of compounds structurally related to "this compound" has been a significant area of research. Studies have explored their antimicrobial, antifungal, and anticancer activities. For instance, Mohamed et al. (2012) reported on the antimicrobial activities of 8-ethoxycoumarin derivatives, demonstrating the potential of such compounds in addressing bacterial and fungal infections (Mohamed, El-Wahab, Ahmed, El-Agrody, Bedair, & Eid, 2012). Similarly, Al-Mutabagani et al. (2021) synthesized thiazolyl-ethylidene hydrazino-thiazole derivatives, showing significant antimicrobial and anticancer properties, which underscores the therapeutic potential of these molecules (Al-Mutabagani, Abdelrazek, Gomha, Hebishy, Abdelfattah, Hassan, Sayed, & Elaasser, 2021).